Cas no 1804783-01-4 (2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804783-01-4
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4813804
• Update Time: 2025-05-21

2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O2/c1-5-7(16-9(10,11)12)4-14-6(3-13)8(5)15-2/h4H,3,13H2,1-2H3
• InChI Key： FTCZLTKLIIVCPW-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804783-01-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of new therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, and potential applications of 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine.

Chemical Structure and Properties

2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine is a pyridine derivative with a complex structure that includes an aminomethyl group, a methoxy group, a methyl group, and a trifluoromethoxy group. The presence of these functional groups imparts distinct chemical properties to the molecule. The aminomethyl group provides nucleophilic reactivity, while the methoxy and methyl groups contribute to the molecule's lipophilicity and electronic properties. The trifluoromethoxy group, known for its strong electron-withdrawing effect, enhances the overall stability and metabolic resistance of the compound.

The molecular formula of 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine is C₁₁H₁₃F₃N₂O₂, with a molecular weight of approximately 260.22 g/mol. The compound is typically obtained as a white solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine has been reported in several research articles, highlighting various approaches to its preparation. One common method involves the reaction of 3-methoxy-4-methyl-5-trifluoromethoxypyridine with an appropriate amine or ammonia in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution at the pyridine ring, followed by reductive amination to form the desired product.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling reactions can be employed to introduce the trifluoromethoxy group onto the pyridine ring, followed by subsequent functionalization steps to form the final compound. These methods offer high yields and excellent selectivity, making them suitable for large-scale production.

Biological Activity and Potential Applications

2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine has shown promising biological activity in various assays, making it an attractive candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine has also been evaluated for its anti-inflammatory effects. Preclinical studies have indicated that it can effectively reduce inflammation by modulating cytokine production and suppressing inflammatory signaling pathways. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Directions

The promising preclinical results of 2-(Aminomethyl)-3-methoxy-4-methyl-5-(trifluoromethoxy)pyridine have led to its advancement into early-stage clinical trials. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Ongoing research is focused on optimizing the pharmacokinetic properties of 2-(Aminomethyl)-3-meth oxy-4-m ethyl -5 -( trif luoro meth oxy ) pyri dine strong > to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the therapeutic index of the compound.

In conclusion, 2-(Aminomethyl)-3-meth oxy -4 -m ethyl -5 -( trif luoro meth oxy ) pyri dine strong > (CAS No. 1804783-01-4) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a potential therapeutic agent for various diseases. Continued research and clinical evaluation will be crucial in realizing its full potential in improving patient outcomes.